Cas no 94782-53-3 (1,3-Naphthalenedisulfonic acid, 6,6'-(1,2-ethenediylbis((3-sulfo-4,1-phenylene)azo))bis(4-amino-5-hydroxy-, compd. with 2,2',2''-nitrilotris(ethanol) (1:6))

94782-53-3 structure
Product name:1,3-Naphthalenedisulfonic acid, 6,6'-(1,2-ethenediylbis((3-sulfo-4,1-phenylene)azo))bis(4-amino-5-hydroxy-, compd. with 2,2',2''-nitrilotris(ethanol) (1:6)
CAS No:94782-53-3
MF:C70H116N12O38S6
MW:1926.11765384674
CID:2702052
1,3-Naphthalenedisulfonic acid, 6,6'-(1,2-ethenediylbis((3-sulfo-4,1-phenylene)azo))bis(4-amino-5-hydroxy-, compd. with 2,2',2''-nitrilotris(ethanol) (1:6) Chemical and Physical Properties
Names and Identifiers
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- (6E)-4-amino-6-[[4-[(E)-2-[4-[(2E)-2-(8-amino-1-oxo-5,7-disulfonaphthalen-2-ylidene)hydrazinyl]-2-sulfophenyl]ethenyl]-3-sulfophenyl]hydrazinylidene]-5-oxonaphthalene-1,3-disulfonic acid,2-[bis(2-hydr
- 1,3-Naphthalenedisulfonic acid, 6,6'-(1,2-ethenediylbis((3-sulfo-4,1-phenylene)-2,1-diazenediyl))bis(4-amino-5-hydroxy-, compd. with 2,2',2''-nitrilotris(ethanol) (1:6)
- 1,3-Naphthalenedisulfonic acid, 6,6'-(1,2-ethenediylbis((3-sulfo-4,1-phenylene)azo))bis(4-amino-5-hydroxy-, compd. with 2,2',2''-nitrilotris(ethanol) (1:6)
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- Inchi: 1S/C34H26N6O20S6.6C6H15NO3/c35-31-27(65(55,56)57)13-25(63(49,50)51)19-7-9-21(33(41)29(19)31)39-37-17-5-3-15(23(11-17)61(43,44)45)1-2-16-4-6-18(12-24(16)62(46,47)48)38-40-22-10-8-20-26(64(52,53)54)14-28(66(58,59)60)32(36)30(20)34(22)42;6*8-4-1-7(2-5-9)3-6-10/h1-14,41-42H,35-36H2,(H,43,44,45)(H,46,47,48)(H,49,50,51)(H,52,53,54)(H,55,56,57)(H,58,59,60);6*8-10H,1-6H2/b2-1+,39-37+,40-38+;;;;;;
- InChI Key: QZBANRMWOGRESJ-PDGWSMIXSA-N
- SMILES: S(C1C=C(C(=C2C(=C(C=CC2=1)/N=N/C1C=CC(/C=C/C2C=CC(=CC=2S(=O)(=O)O)/N=N/C2C=CC3=C(C=C(C(=C3C=2O)N)S(=O)(=O)O)S(=O)(=O)O)=C(C=1)S(=O)(=O)O)O)N)S(=O)(=O)O)(=O)(=O)O.OCCN(CCO)CCO.OCCN(CCO)CCO.OCCN(CCO)CCO.OCCN(CCO)CCO.OCCN(CCO)CCO.OCCN(CCO)CCO
Computed Properties
- Hydrogen Bond Donor Count: 28
- Hydrogen Bond Acceptor Count: 50
- Heavy Atom Count: 126
- Rotatable Bond Count: 48
- Complexity: 2430
- Topological Polar Surface Area: 902
1,3-Naphthalenedisulfonic acid, 6,6'-(1,2-ethenediylbis((3-sulfo-4,1-phenylene)azo))bis(4-amino-5-hydroxy-, compd. with 2,2',2''-nitrilotris(ethanol) (1:6) Related Literature
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Yanli Ji,Yan Song,Jijun Zou,Wenbo Mi Phys. Chem. Chem. Phys., 2018,20, 6100-6107
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Natasha F. Sciortino,Florence Ragon,Catherine E. Housecroft,Cameron J. Kepert,Suzanne M. Neville Chem. Commun., 2014,50, 3838-3840
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Yasuyuki Yokota,Hiroo Miyamoto,Akihito Imanishi,Kouji Inagaki,Ken-ichi Fukui Phys. Chem. Chem. Phys., 2018,20, 6668-6676
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Artis Linarts,Kaspars Mālnieks,Kristaps Rubenis,Kaspars Pudzs,Krisjanis Smits,Andrejs Kovaļovs,Kaspars Kalniņš,Aile Tamm,Andris Šutka J. Mater. Chem. A, 2021,9, 8984-8990
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N. A. Atamas,M. M. Lazarenko,K. S. Yablochkova,G. Taranyik RSC Adv., 2021,11, 37307-37316
94782-53-3 (1,3-Naphthalenedisulfonic acid, 6,6'-(1,2-ethenediylbis((3-sulfo-4,1-phenylene)azo))bis(4-amino-5-hydroxy-, compd. with 2,2',2''-nitrilotris(ethanol) (1:6)) Related Products
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